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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B15620143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine A1

receptor, a G protein-coupled receptor.[1][2][3][4] Its high affinity and selectivity make it an

invaluable tool in neuroscience, cardiology, and cancer research for investigating the

physiological and pathological roles of adenosine A1 receptor signaling.[1][2] These application

notes provide detailed protocols for the preparation, storage, and use of N6-
Cyclohexyladenosine stock solutions in Dimethyl Sulfoxide (DMSO), ensuring reproducible

and reliable experimental outcomes.

Physicochemical and Biological Properties
A clear understanding of the properties of N6-Cyclohexyladenosine is essential for its

effective use in research.
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Property Value Source

Molecular Formula C₁₆H₂₃N₅O₄ [2][5][6]

Molecular Weight 349.38 g/mol [2][3]

Purity ≥98% [5]

Appearance
White to off-white crystalline

solid
[2][5]

Solubility in DMSO
Soluble to 100 mM (or ≥ 100

mg/mL)
[1]

Storage Temperature (Solid) -20°C [5]

Storage Temperature (in

DMSO)
-80°C for up to 1 year [3]

Mechanism of Action
Selective Adenosine A1

Receptor Agonist
[1][2][3][4]

Experimental Protocols
Preparation of a 100 mM N6-Cyclohexyladenosine Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

further diluted to desired working concentrations.

Materials:

N6-Cyclohexyladenosine (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Procedure:

Equilibration: Allow the vial of N6-Cyclohexyladenosine to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh out the desired amount of N6-Cyclohexyladenosine powder

using an analytical balance in a sterile environment. For example, to prepare 1 mL of a 100

mM stock solution, weigh out 34.94 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed N6-
Cyclohexyladenosine. For the 1 mL of 100 mM stock example, add 1 mL of DMSO.

Solubilization: Vortex the solution thoroughly until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if necessary.[3]

Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[3]

Calculation for Stock Solution Preparation:

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Desired Concentration Volume to Prepare Mass of CHA to Weigh

10 mM 1 mL 3.49 mg

50 mM 1 mL 17.47 mg

100 mM 1 mL 34.94 mg

Preparation of Working Solutions
Procedure:
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Thawing: Thaw a single aliquot of the N6-Cyclohexyladenosine stock solution at room

temperature.

Dilution: Serially dilute the stock solution in the appropriate cell culture medium or

experimental buffer to achieve the desired final concentration. It is critical to ensure that the

final concentration of DMSO in the working solution is not toxic to the cells (typically <0.5%).

Mixing: Gently mix the working solution before adding it to the experimental system.

Note: Aqueous solutions of N6-Cyclohexyladenosine are not recommended for storage

beyond one day.[5]

Signaling Pathways and Experimental Workflow
N6-Cyclohexyladenosine Signaling Pathway
N6-Cyclohexyladenosine, as an adenosine A1 receptor agonist, primarily activates an

inhibitory G protein (Gi). This activation leads to a cascade of downstream events, including the

inhibition of adenylyl cyclase, which reduces intracellular cAMP levels.[7] The βγ-subunits of

the G protein can also modulate ion channels, such as opening potassium channels and

inhibiting calcium channels, leading to neuronal hyperpolarization and reduced

neurotransmitter release.[8] Furthermore, A1 receptor activation can stimulate the PI3K/Akt

signaling pathway, which is involved in cell survival and growth.[1][7]
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Click to download full resolution via product page

N6-Cyclohexyladenosine (CHA) signaling cascade.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow for preparing a stock solution of N6-
Cyclohexyladenosine in DMSO.
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Workflow for preparing CHA stock solution in DMSO.
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Stability and Storage
Solid Form: N6-Cyclohexyladenosine as a crystalline solid is stable for at least 4 years

when stored at -20°C.[5]

DMSO Stock Solution: Stock solutions in DMSO can be stored at -80°C for up to one year.[3]

It is advisable to use anhydrous DMSO to minimize degradation due to moisture. While

some studies suggest that compounds can be stable in DMSO/water mixtures, for long-term

storage of a high-purity stock, anhydrous DMSO is recommended.[9]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to

degradation of the compound and introduction of moisture. Aliquoting into single-use

volumes is the best practice.

Safety Precautions
N6-Cyclohexyladenosine should be handled as a potentially hazardous material.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Avoid ingestion, inhalation, and contact with skin and eyes.

Wash hands thoroughly after handling.

Refer to the Safety Data Sheet (SDS) for complete safety information.[5]

By adhering to these detailed protocols and application notes, researchers can ensure the

accurate and effective use of N6-Cyclohexyladenosine in their experimental designs, leading

to reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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